Cas no 2137593-08-7 ([1-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine dihydrochloride)

• Product Name: [1-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine dihydrochloride
• CAS No: 2137593-08-7
• MF: C₈H₁₅Cl₂N₃
• MW: 224.130799531937
• CID: 6409766
• PubChem ID: 132344055
• Update Time: 2025-10-28

[1-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2137593-08-7
• EN300-748743
• [1-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine dihydrochloride

• Inchi： 1S/C8H13N3.2ClH/c1-11-7(2-5-10-11)8(6-9)3-4-8;;/h2,5H,3-4,6,9H2,1H3;2*1H
• InChI Key： SANGYBBWFHGDER-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)C(=CC=N1)C1(CN)CC1

Computed Properties

• Exact Mass: 223.0643029g/mol
• Monoisotopic Mass: 223.0643029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on [1-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine dihydrochloride

Professional Introduction to [1-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine dihydrochloride (CAS No. 2137593-08-7)

[1-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine dihydrochloride (CAS No. 2137593-08-7) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, has been the subject of extensive studies due to its potential applications in drug discovery and therapeutic interventions.

The molecular framework of this compound consists of a cyclopropyl group linked to a pyrazole moiety, which is further substituted with a methyl group. This unique structural configuration imparts distinct pharmacological properties, making it a promising candidate for further exploration in medicinal chemistry. The presence of the pyrazole ring, known for its biological activity, suggests that this compound may exhibit interactions with various biological targets, thereby opening avenues for therapeutic development.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases. [1-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine dihydrochloride has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory and metabolic disorders. Preliminary research indicates that this compound may exhibit anti-inflammatory properties by targeting specific signaling pathways, which could be beneficial in conditions such as arthritis and metabolic syndrome.

The synthesis of [1-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The cyclopropyl group, being a strained three-membered ring, poses challenges in synthetic chemistry but also contributes to the compound's unique pharmacological profile. Advanced synthetic techniques, including transition metal-catalyzed reactions and asymmetric synthesis, have been employed to optimize the production process.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug design. By modifying various functional groups within its structure, researchers can fine-tune its pharmacological properties to enhance efficacy and reduce side effects. The pyrazole moiety, in particular, is known to be a versatile pharmacophore that can interact with multiple biological targets, making it an attractive component in drug development.

Recent studies have also explored the pharmacokinetic properties of [1-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine dihydrochloride. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical utility. Preliminary data suggest that this compound exhibits favorable solubility and stability characteristics, which could facilitate its formulation into effective pharmaceutical products.

The potential therapeutic applications of [1-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine dihydrochloride extend beyond anti-inflammatory and metabolic disorders. Researchers are investigating its potential role in neurodegenerative diseases, where modulation of specific biological pathways could slow disease progression and improve patient outcomes. Additionally, the compound's structural features make it a candidate for developing treatments against infectious diseases and cancer.

As the field of medicinal chemistry continues to evolve, the demand for innovative compounds like [1-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine dihydrochloride remains high. Ongoing research efforts are focused on elucidating its mechanism of action and identifying new therapeutic applications. Collaborative studies involving academic institutions and pharmaceutical companies are expected to yield valuable insights into the compound's potential as a therapeutic agent.

The development of [1-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine dihydrochloride exemplifies the importance of interdisciplinary approaches in drug discovery. By integrating knowledge from organic chemistry, biochemistry, pharmacology, and computational biology, researchers can accelerate the process of identifying promising candidates for further clinical evaluation. This compound serves as a testament to the power of innovative chemical synthesis and rigorous scientific investigation in advancing therapeutic solutions.